Cas no 92175-43-4 ((S)-2,6-Bis(dimethylamino)hexanoic acid)

• Product Name: (S)-2,6-Bis(dimethylamino)hexanoic acid
• CAS No: 92175-43-4
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 808300
• Update Time: 2025-11-02

(S)-2,6-Bis(dimethylamino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2,N2,N6,N6-tetramethyl-
• (S)-2,6-Bis(dimethylamino)hexanoic acid
• 2,2,6,6-tetramethyllysine
• N~2~,N~2~,N~6~,N~6~-tetramethyl-L-lysine
• TM-Lysine
• tetramethyllysine
• N2,N2,N6,N6-Tetramethyllysine
• N(epsilon),N(epsilon),N(alpha),N(alpha)-Tetramethyllysine
• L-Lysine, N2,N2,N6,N6-tetramethyl-
• N~2~,N~2~,N~6~,N~6~-Tetramethyllysine
• Q27459494
• L-Lysine, N2,N2,N6,N6-tetramethyl-, (3aS-(3aalpha,4beta,6aalpha))-

• Inchi： 1S/C10H22N2O2/c1-11(2)8-6-5-7-9(10(13)14)12(3)4/h9H,5-8H2,1-4H3,(H,13,14)/t9-/m0/s1
• InChI Key： HNWHSCYWLXEVJP-VIFPVBQESA-N
• SMILES： OC([C@H](CCCCN(C)C)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 170
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2,6-Bis(dimethylamino)hexanoic acid

Comprehensive Guide to (S)-2,6-Bis(dimethylamino)hexanoic Acid (CAS No. 92175-43-4)

(S)-2,6-Bis(dimethylamino)hexanoic acid (CAS No. 92175-43-4) is a specialized chiral compound with a unique structure that combines a hexanoic acid backbone with two dimethylamino groups. This compound is gaining attention in the fields of pharmaceutical research, asymmetric synthesis, and catalysis. Its chiral nature makes it particularly valuable for applications requiring enantioselectivity, such as drug development and fine chemical synthesis.

The molecular formula of (S)-2,6-Bis(dimethylamino)hexanoic acid is C₁₀H₂₂N₂O₂, and it features a carboxyl group at one end and two tertiary amine groups along the carbon chain. This dual functionality allows it to act as both a ligand and a building block in complex chemical reactions. Researchers are particularly interested in its potential for metal coordination chemistry and organocatalysis, where its stereochemistry can influence reaction outcomes.

In recent years, the demand for chiral auxiliaries and asymmetric catalysts has grown significantly, driven by the pharmaceutical industry's need for enantiomerically pure compounds. (S)-2,6-Bis(dimethylamino)hexanoic acid fits into this trend as a potential precursor for chiral ligands used in transition metal catalysis. Its structural similarity to natural amino acids also makes it a candidate for peptide mimetics and bioactive molecule design.

The synthesis of (S)-2,6-Bis(dimethylamino)hexanoic acid typically involves multi-step organic transformations starting from commercially available chiral precursors. Recent advances in green chemistry have led to more sustainable production methods, reducing the environmental impact of its synthesis. This aligns with current industry trends toward eco-friendly chemical processes and atom economy.

Analytical characterization of (S)-2,6-Bis(dimethylamino)hexanoic acid employs standard techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC to verify its purity and enantiomeric excess. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents, making it convenient for laboratory use.

Beyond its synthetic applications, (S)-2,6-Bis(dimethylamino)hexanoic acid has shown promise in materials science. Its ability to form complexes with various metals suggests potential uses in functional materials and nanotechnology applications. Researchers are exploring its role in creating smart polymers and responsive materials that can change properties under specific conditions.

The safety profile of (S)-2,6-Bis(dimethylamino)hexanoic acid is generally favorable for research purposes, though standard laboratory precautions should always be followed. Proper handling includes the use of personal protective equipment and adequate ventilation. As with all chemicals, material safety data sheets should be consulted before use.

Market availability of (S)-2,6-Bis(dimethylamino)hexanoic acid has improved in recent years as specialty chemical suppliers recognize its growing importance. Researchers can typically obtain it from fine chemical distributors in various quantities, from milligram to kilogram scale. Pricing reflects its specialized nature and the complexity of its enantioselective synthesis.

Future research directions for (S)-2,6-Bis(dimethylamino)hexanoic acid include exploring its applications in medicinal chemistry and drug delivery systems. Its structural features suggest potential as a component in targeted therapeutics or as a modifier for biocompatible materials. The compound's versatility ensures it will remain an area of active investigation in coming years.

For researchers working with (S)-2,6-Bis(dimethylamino)hexanoic acid, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry place, protected from light and moisture. Under these conditions, it typically exhibits excellent shelf life, making it a reliable reagent for various applications.